D,L-O-Desmethyl Venlafaxine-d6
Overview
Description
D,L-O-Desmethyl Venlafaxine-d6 is a deuterated metabolite of Venlafaxine . Venlafaxine is a selective serotonin noradrenaline reuptake inhibitor . It can be used as an antidepressant .
Molecular Structure Analysis
The molecular formula of D,L-O-Desmethyl Venlafaxine-d6 is C16H19D6NO2 . Its molecular weight is 269.41 .Chemical Reactions Analysis
D,L-O-Desmethyl Venlafaxine-d6 is a metabolite of Venlafaxine . The metabolism of venlafaxine is reported to occur by cytochrome P450 (CYP) enzyme CYP2D6 yielding O-desmethylvenlafaxine . A lesser metabolite, N-desmethylvenlafaxine, is produced by CYP3A4 .Scientific Research Applications
Neurology Research
“D,L-O-Desmethyl Venlafaxine-d6” is used in neurology research . It is a certified reference material for highly accurate and reliable data analysis . This compound is used to study the effects of various neurological conditions and to develop potential treatments .
Metabolite Study
“D,L-O-Desmethyl Venlafaxine-d6” is a deuterated metabolite of Venlafaxine . It is used in studies to understand the metabolism of Venlafaxine, which is a derivative of phenylethylamine . This research can help in understanding how the body processes Venlafaxine and can lead to improved drug design and usage .
Neurotransmission Research
Venlafaxine, the parent compound of “D,L-O-Desmethyl Venlafaxine-d6”, is reported to facilitate neurotransmission within the central nervous system by blocking the presynaptic reuptake of neuroamines such as serotonin (5-hydroxytryptamine; 5-HT) and noradrenaline (norepinephrine) . Therefore, “D,L-O-Desmethyl Venlafaxine-d6” can be used in research to understand these mechanisms better .
Antidepressant Research
“D,L-O-Desmethyl Venlafaxine-d6” can be used as an antidepressant . It is used in research to understand the effects of antidepressants on the brain and to develop new treatments for depression .
Internal Standard in Quantitative Analysis
“D,L-O-Desmethyl Venlafaxine-d6” is an analytical reference standard intended for use as an internal standard for the quantification of O-desmethyl venlafaxine by GC- or LC-MS . This makes it valuable in research and forensic applications .
Clinical Toxicology
“D,L-O-Desmethyl Venlafaxine-d6” is used in clinical toxicology for the quantitation of O-desmethylvenlafaxine levels in urine or isotope dilution methods by LC/MS or GC/MS . This can help in understanding the toxicity levels of Venlafaxine and its metabolites in the body .
Mechanism of Action
Target of Action
D,L-O-Desmethyl Venlafaxine-d6 is a deuterated metabolite of Venlafaxine . Venlafaxine is a derivative of phenylethylamine which facilitates neurotransmission within the central nervous system by blocking the presynaptic reuptake of neuroamines such as serotonin (5-hydroxytryptamine; 5-HT) and noradrenaline (norepinephrine) . It is also reported to be a weak inhibitor of dopamine reuptake .
Mode of Action
Venlafaxine sequentially inhibits serotonin and norepinephrine reuptake, such that serotonin reuptake is initially inhibited, followed by norepinephrine reuptake inhibition . At its minimal effective dose in depression (75 mg/d), venlafaxine acts as a selective 5-HT reuptake inhibitor .
Biochemical Pathways
The metabolism of venlafaxine occurs by the cytochrome P450 (CYP) enzyme CYP2D6 yielding O-desmethylvenlafaxine . A lesser metabolite, N-desmethylvenlafaxine, is produced by CYP3A4 . These metabolic pathways play a crucial role in the action of D,L-O-Desmethyl Venlafaxine-d6.
Pharmacokinetics
The formation of O-desmethylvenlafaxine is catalyzed by the enzyme CYP2D6 . A high ratio of venlafaxine to O-desmethylvenlafaxine is a marker of low CYP2D6 activity . Other hepatic enzymes (CYP3A4, CYP2C19, and CYP2C9) metabolize venlafaxine and O-desmethylvenlafaxine to minor, less active metabolites .
Result of Action
The result of the action of D,L-O-Desmethyl Venlafaxine-d6 is the facilitation of neurotransmission within the central nervous system via the inhibition of the reuptake of serotonin and norepinephrine . This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, enhancing neurotransmission and exerting a therapeutic effect in conditions such as depression .
Action Environment
The activity of drug-metabolizing enzymes (DME), assessed by a phenotypic approach, can influence the concentrations of Venlafaxine and O-desmethylvenlafaxine, and thus the efficacy and tolerance of Venlafaxine . Environmental factors such as diet, co-administered drugs, and genetic polymorphisms can affect the activity of these enzymes and therefore the pharmacokinetics and pharmacodynamics of D,L-O-Desmethyl Venlafaxine-d6 .
properties
IUPAC Name |
3,3,4,4,5,5-hexadeuterio-1-[2-(dimethylamino)-1-(4-hydroxyphenyl)ethyl]cyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/i3D2,4D2,5D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYYIDSXMWOZKMP-RUJHVMJGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(CC(CC(C1([2H])[2H])([2H])[2H])(C(CN(C)C)C2=CC=C(C=C2)O)O)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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